Cas no 1153291-08-7 (1-methyl-N-(5-methylheptan-3-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-N-(5-methylheptan-3-yl)-1H-pyrazol-4-amine
• CAS No: 1153291-08-7
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5157021
• PubChem ID: 43534846
• Update Time: 2026-03-04

1-methyl-N-(5-methylheptan-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(1-ethyl-3-methylpentyl)-1-methyl-
• 1-methyl-N-(5-methylheptan-3-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C12H23N3/c1-5-10(3)7-11(6-2)14-12-8-13-15(4)9-12/h8-11,14H,5-7H2,1-4H3
• InChI Key： JIEVACOCSYPQMF-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NC(CC)CC(C)CC)C=N1

Additional information on 1-methyl-N-(5-methylheptan-3-yl)-1H-pyrazol-4-amine

Compound CAS No. 1153291-08-7: 1-Methyl-N-(5-Methylheptan-3-Yl)-1H-Pyrazol-4-Amine

The compound with CAS No. 1153291-08-7, known as 1-methyl-N-(5-methylheptan-3-yl)-1H-pyrazol-4-amine, is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The pyrazole ring serves as a central scaffold, with substituents at the 4-position and a methyl group at the 1-position, contributing to its unique chemical properties.

Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The N-(5-methylheptan-3-yl) substituent in this compound adds complexity to its structure, potentially influencing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Researchers have employed advanced computational methods, including molecular docking and QSAR modeling, to predict the binding affinity of this compound to various biological targets.

One of the most promising applications of CAS No. 1153291-08-7 lies in its potential as a lead compound for drug development. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential utility in treating chronic inflammatory diseases such as arthritis and neuroinflammation. Additionally, its anti-proliferative effects on cancer cell lines have been reported in recent publications, making it a candidate for further investigation in oncology research.

The synthesis of 1-methyl-N-(5-methylheptan-3-yl)-1H-pyrazol-4-amine involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been explored to optimize reaction conditions, leading to higher yields and improved purity. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the compound.

In terms of toxicity profile, preliminary studies indicate that CAS No. 1153291-08-7 exhibits low acute toxicity in experimental models. However, further long-term toxicity studies are required to fully assess its safety profile for potential therapeutic use. Environmental impact assessments have also been conducted to evaluate its biodegradability and potential ecological risks.

Looking ahead, the development of pyrazole derivatives like CAS No. 1153291-08-7 is expected to continue driving innovation in medicinal chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound into clinical trials. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of novel therapeutic agents with improved efficacy and reduced side effects.